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Compound of Interest

Compound Name: Linuron-d6

Cat. No.: B588714 Get Quote

This technical guide provides an in-depth overview of Linuron-d6, a deuterated analog of the

herbicide Linuron. It is intended for researchers, scientists, and professionals in drug

development and environmental analysis. This document outlines commercial suppliers,

quantitative specifications, and common applications, including a detailed experimental

protocol for its use as an internal standard.

Introduction to Linuron-d6
Linuron-d6 is a stable isotope-labeled version of Linuron, where six hydrogen atoms on the

methoxy and methyl groups have been replaced with deuterium. This isotopic substitution

makes it an ideal internal standard for quantitative analysis of Linuron in various matrices using

mass spectrometry-based methods.[1][2][3] The primary application of Linuron-d6 is in

analytical chemistry, particularly for residue analysis in environmental and food samples, where

it helps to correct for matrix effects and variations in sample preparation and instrument

response.[4][5]

Commercial Suppliers and Product Specifications
Several commercial suppliers offer Linuron-d6, typically as a certified reference material

(CRM) in solution or as a neat solid. The following tables summarize the available products and

their key quantitative specifications.
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Supplier Website Notes

Restek --INVALID-LINK--

Offers Linuron-d6 as a certified

reference material in

acetonitrile.

LGC Standards --INVALID-LINK--
Provides Linuron-d6 as a

reference material.

CDN Isotopes --INVALID-LINK--

Supplies Linuron-d6 as a neat

solid with high isotopic

enrichment.

MedchemExpress --INVALID-LINK--
Offers Linuron-d6 in various

quantities for research use.

Veeprho --INVALID-LINK--

Provides Linuron-d6 as a

deuterium-labeled analog for

analytical and pharmacokinetic

research.

BOC Sciences --INVALID-LINK--

Supplies Linuron-d6 as a

labeled analog of the

restricted-use pesticide

Linuron.

ZeptoMetrix (distributes

Chiron)
--INVALID-LINK--

Offers Linuron-d6 (dimethyl-

d6) from the Chiron brand.

HPC Standards Inc. --INVALID-LINK-- Supplies D6-Linuron.

Table 2: Quantitative Specifications of Commercial Linuron-d6 Products
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Supplier/Brand
Product
Format

Concentration/
Quantity

Purity/Isotopic
Enrichment

CAS Number

Restek
Solution in

Acetonitrile
100 µg/mL

Certified

Reference

Material

1219804-76-8

LGC Standards Solid 10 mg Not specified Not specified

CDN Isotopes Solid 5 mg, 10 mg 99 atom % D 1219804-76-8

MedchemExpres

s
Solid

1 mg, 5 mg, 10

mg
99.76% 1219804-76-8

Chiron (via

ZeptoMetrix)
Solution 100 µg/mL

Raw Material

94.5% min
1219804-76-8

BOC Sciences Solid Not specified >95% 1219804-76-8

Experimental Protocol: Quantification of Linuron in
Soil Samples using LC-MS/MS with Linuron-d6
Internal Standard
This section details a representative experimental protocol for the analysis of Linuron in soil

samples, adapted from established environmental chemistry methods. Linuron-d6 is used as

an internal standard to ensure accuracy and precision.

Reagents and Materials
Linuron analytical standard

Linuron-d6 internal standard solution (e.g., 100 µg/mL in acetonitrile)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b588714?utm_src=pdf-body
https://www.benchchem.com/product/b588714?utm_src=pdf-body
https://www.benchchem.com/product/b588714?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Deionized water

Soil samples

Accelerated Solvent Extractor (ASE)

LC-MS/MS system with an electrospray ionization (ESI) source

Sample Preparation and Extraction
Weigh 10-25 g of the soil sample into an ASE cell.

Fortify the sample with a known amount of Linuron-d6 internal standard solution.

The extraction solvent is a mixture of methanol and aqueous 0.3% formic acid.

Perform accelerated solvent extraction at elevated temperature and pressure.

Collect the extract and evaporate the methanol from an aliquot.

Dilute the remaining aqueous extract with deionized water and filter it prior to analysis.

LC-MS/MS Analysis
Chromatographic Separation:

Use a reverse-phase C18 column.

Employ a gradient elution with a mobile phase consisting of water with 0.1% formic acid

(A) and acetonitrile with 0.1% formic acid (B).

Mass Spectrometric Detection:

Operate the mass spectrometer in positive ion electrospray mode.

Monitor the MS/MS transitions for both Linuron and Linuron-d6. The specific transitions

will depend on the instrument, but will involve the fragmentation of the respective parent

ions.
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Quantification:

Quantify Linuron using the ratio of the peak area of the analyte to the peak area of the

Linuron-d6 internal standard.

Prepare a calibration curve using a series of standards containing known concentrations

of Linuron and a constant concentration of Linuron-d6.

Visualizations
Analytical Workflow for Linuron Quantification
The following diagram illustrates the general workflow for the quantification of Linuron in

environmental samples using an internal standard.
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Click to download full resolution via product page

Analytical workflow for Linuron quantification.

Signaling Pathway: Linuron's Mode of Action as a
Photosystem II Inhibitor
Linuron is a herbicide that acts by inhibiting photosynthesis in target plants. The following

diagram illustrates this inhibitory pathway.
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Linuron inhibits photosynthesis by blocking electron transport in Photosystem II.
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Signaling Pathway: Linuron as an Androgen Receptor
Antagonist
In addition to its herbicidal activity, Linuron has been identified as an endocrine disruptor that

can act as a competitive antagonist of the androgen receptor (AR). This can lead to

reproductive toxicity in animals.

Target Cell

Androgen Receptor (AR)

Androgen Response Element (in DNA)

Translocates to nucleus and binds

Androgen
(e.g., Testosterone)

Binds and activates

Linuron

Competitively binds and inhibits

Gene Transcription

Initiates

Normal Androgenic
Biological Response

Click to download full resolution via product page

Linuron acts as an antagonist to the androgen receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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